Cas no 1643575-80-7 (4-Bromo-1-(ethyl)pyrazol-d6)

4-Bromo-1-(ethyl)pyrazol-d6 structure
4-Bromo-1-(ethyl)pyrazol-d6 structure
Product Name:4-Bromo-1-(ethyl)pyrazol-d6
CAS No:1643575-80-7
MF:C5H7BrN2O
MW:197.062850236893
CID:6810661
PubChem ID:133554019
Update Time:2025-03-06

4-Bromo-1-(ethyl)pyrazol-d6 Chemical and Physical Properties

Names and Identifiers

    • 1643575-80-7
    • 4-Bromo-1-(ethyl)pyrazol-d6
    • CS-20042
    • Inchi: 1S/C5H7BrN2O/c6-5-3-7-8(4-5)1-2-9/h3-4,9H,1-2H2/i1D2,2D2,3D,4D
    • InChI Key: REUWXYIZJBMWPB-UFSLNRCZSA-N
    • SMILES: BrC1C([2H])=NN(C=1[2H])C([2H])([2H])C([2H])([2H])O

Computed Properties

  • Exact Mass: 196.01184Da
  • Monoisotopic Mass: 196.01184Da
  • Isotope Atom Count: 6
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 91
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 38.1Ų
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